2-Amino-2-(2,4-dichlorophenyl)ethanol

• IUPAC Name: 2-amino-2-(2,4-dichlorophenyl)ethanol
• InChI: InChI=1S/C8H9Cl2NO/c9-5-1-2-6(7(10)3-5)8(11)4-12/h1-3,8,12H,4,11H2
• InChI Key: VWMOCFARWTYBNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(CO)N
• Molecular Formula: C8H9Cl2NO
• Molecular Weight: 206.07 g/mol
• CAS No.: 1184839-78-8

Description

2-Amino-2-(2,4-dichlorophenyl)ethanol, also known as beta-Amino-2,4-dichlorobenzeneethanol, is a chemical compound with the molecular formula C8H9Cl2NO. It is a solid substance and its hydrochloride form has a molecular weight of 242.53.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9Cl2NO/c9-5-1-2-6(7(10)3-5)8(11)4-12/h1-3,8,12H,4,11H2. This indicates that the molecule consists of a 2,4-dichlorophenyl group attached to a 2-aminoethanol group.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its hydrochloride form has a molecular weight of 242.53. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Environmental Impact and Biodegradation

• Assessment of Chlorophenols in Aquatic Environments : Research on chlorophenols, including compounds structurally related to 2-Amino-2-(2,4-dichlorophenyl)ethanol, has shown their moderate toxic effects on mammalian and aquatic life. The persistence of these compounds in the environment depends on the presence of microflora capable of biodegrading them. Such studies highlight the significance of understanding and mitigating the environmental impact of these chlorophenols, suggesting the necessity for continuous monitoring and development of efficient biodegradation strategies (Krijgsheld & Gen, 1986).

Herbicide Toxicity and Environmental Safety

• Global Trends in 2,4-D Herbicide Toxicity Research : A scientometric review focusing on 2,4-dichlorophenoxyacetic acid (2,4-D), closely related to the compound , reveals rapid advancements in understanding its toxicology and mutagenicity. Such research emphasizes the need for comprehensive environmental impact assessments and improved management practices to mitigate the potential adverse effects of 2,4-D usage in agriculture and urban settings (Zuanazzi, Ghisi, & Oliveira, 2020).

Biodegradation and Environmental Remediation

• Microbial Degradation of 2,4-Dichlorophenoxyacetic Acid : Studies on microbial degradation of 2,4-D, a herbicide structurally related to this compound, offer insights into the potential of microorganisms in remediating environments contaminated with such herbicides. This research underlines the importance of exploring microbial biodegradation pathways as a means to reduce environmental pollution and safeguard human health (Magnoli et al., 2020).

Mechanisms of Action and Effects on Biological Systems

• Interactions with Ethanol in the Central Nervous System : Investigating the interactions between ethanol and various compounds, including amino acids and related chemicals, provides valuable insights into their effects on the central nervous system. This line of research is crucial for understanding the potential therapeutic applications and risks associated with these compounds, particularly in relation to substance abuse and neuroprotection (Olive, 2002).

Safety and Hazards

The safety information for 2-Amino-2-(2,4-dichlorophenyl)ethanol indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing its dust or fumes, avoiding contact with skin and eyes, and ensuring adequate ventilation.